Cas no 947723-53-7 (N-(2-methanesulfonylethyl)cyclopropanamine)

• Product Name: N-(2-methanesulfonylethyl)cyclopropanamine
• CAS No: 947723-53-7
• MF: C₆H₁₃NO₂S
• MW: 163.23792052269
• CID: 4666866
• PubChem ID: 60712135
• Update Time: 2025-06-08

N-(2-methanesulfonylethyl)cyclopropanamine Chemical and Physical Properties

Names and Identifiers

• N-(2-methanesulfonylethyl)cyclopropanamine

• Inchi： 1S/C6H13NO2S/c1-10(8,9)5-4-7-6-2-3-6/h6-7H,2-5H2,1H3
• InChI Key： CZELEQBIQIGLCK-UHFFFAOYSA-N
• SMILES： C1(NCCS(C)(=O)=O)CC1

N-(2-methanesulfonylethyl)cyclopropanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones

Additional information on N-(2-methanesulfonylethyl)cyclopropanamine

Professional Introduction to N-(2-methanesulfonylethyl)cyclopropanamine (CAS No. 947723-53-7)

N-(2-methanesulfonylethyl)cyclopropanamine, with the chemical identifier CAS No. 947723-53-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The presence of a cyclopropane ring and a methanesulfonylethyl substituent imparts distinct chemical properties that make it a valuable candidate for further exploration.

The structural motif of N-(2-methanesulfonylethyl)cyclopropanamine consists of a three-membered cyclopropane ring attached to an amine group, which is further substituted with a 2-methanesulfonylethyl moiety. This configuration not only contributes to the compound's overall stability but also opens up numerous possibilities for functionalization and derivatization. The cyclopropane ring, known for its strain and reactivity, can serve as a versatile scaffold for designing molecules with enhanced biological activity.

In recent years, there has been growing interest in the development of novel pharmacophores that incorporate cyclopropane units. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The methanesulfonylethyl group adds an additional layer of complexity, influencing both the solubility and metabolic stability of the molecule. This combination of features makes N-(2-methanesulfonylethyl)cyclopropanamine an intriguing subject for further investigation.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry. For instance, derivatives of cyclopropanecarboxylic acids have been investigated for their potential as protease inhibitors. Similarly, N-substituted cyclopropanamines have shown promise in modulating enzyme activity and receptor binding. The specific substitution pattern in N-(2-methanesulfonylethyl)cyclopropanamine may confer unique interactions with biological targets, making it a potential lead compound for drug development.

The synthesis of N-(2-methanesulfonylethyl)cyclopropanamine involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key steps typically include the formation of the cyclopropane ring followed by the introduction of the amine and methanesulfonylethyl groups. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, may be employed to enhance selectivity and efficiency.

One of the most compelling aspects of this compound is its potential to serve as a building block for more complex molecules. By modifying the substituents on the cyclopropane ring or introducing additional functional groups, chemists can generate a library of derivatives with tailored properties. Such libraries are invaluable in high-throughput screening programs aimed at identifying novel bioactive compounds.

The pharmacological profile of N-(2-methanesulfonylethyl)cyclopropanamine is still under investigation, but preliminary data suggest that it may exhibit interesting biological activities. For example, its interaction with specific enzymes or receptors could lead to therapeutic effects in areas such as pain management or neurodegenerative diseases. Further preclinical studies are necessary to elucidate its mechanism of action and assess its potential as a drug candidate.

In conclusion, N-(2-methanesulfonylethyl)cyclopropanamine (CAS No. 947723-53-7) represents a promising compound in the realm of pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to grow, compounds like this one will play a crucial role in shaping the future of drug discovery and medicine.